1-Methyl-3-(methylthio)-1H-pyrazol-5-amine
Overview
Description
1-Methyl-3-(methylthio)-1H-pyrazol-5-amine, also known as MPTA, is a chemical compound that belongs to the class of pyrazole derivatives. It has been widely studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and agriculture.
Scientific Research Applications
Methylation and Structural Analysis
5-Amino-3-methylthio-1H-pyrazoles are pivotal in generating a wide array of pyrazole derivatives. Methylation reactions, influenced by the substituents at the pyrazole ring's 4-position, lead to distinct isomers. The structural characterization of these derivatives, including X-ray diffraction analysis, offers insight into their potential applications in designing new chemical entities (Ren et al., 2010).
Synthesis and Bioactivity
1-Methyl-3-(methylthio)-1H-pyrazol-5-amine derivatives have been synthesized and evaluated for their bioactive properties. The creation of novel pyrazole compounds, through reactions with various amines, has led to the identification of structures with significant antitumor, antifungal, and antibacterial activities. Such research underscores the chemical's utility in discovering new therapeutic agents (Titi et al., 2020).
Novel Reaction Pathways
Research into the reactions of 1H-pyrazol-5-amines with specific chlorides has opened avenues for synthesizing pyrazolo[3,4-c]isothiazoles and pyrazolo[3,4-d]thiazoles. These pathways not only provide a methodological basis for producing new compounds but also contribute to the deeper understanding of reaction mechanisms under different conditions (Koyioni et al., 2014).
Domino Reactions for Pyrazolo[3,4-b]pyridines
The use of 1-Methyl-3-(methylthio)-1H-pyrazol-5-amine in domino reactions, catalyzed by l-proline, highlights an efficient strategy for synthesizing highly functionalized pyrazolo[3,4-b]pyridines. This methodology emphasizes the compound's role in facilitating complex transformations, contributing to the field of green chemistry (Gunasekaran et al., 2014).
Antagonistic Activity Studies
Derivatives of 1-Methyl-3-(methylthio)-1H-pyrazol-5-amine have been explored for their potential as antagonists of serotonin receptors. These studies not only highlight the chemical's relevance in medicinal chemistry but also provide a platform for developing novel pharmacotherapies (Ivachtchenko et al., 2013).
properties
IUPAC Name |
2-methyl-5-methylsulfanylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3S/c1-8-4(6)3-5(7-8)9-2/h3H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHPFNXZFTOGONT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)SC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-3-(methylthio)-1H-pyrazol-5-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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